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Compound of Interest

Compound Name: GNE-064

Cat. No.: B11929345

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of GNE-064, a potent and selective chemical probe for the bromodomains of SMARCA2,
SMARCAA4, and the fifth bromodomain of PBRM1, in cell culture experiments.

Introduction

GNE-064 is a valuable tool for investigating the biological functions of the BAF (BRG1/BRM-
associated factor) chromatin remodeling complex. It is an orally bioavailable small molecule
inhibitor that targets the bromodomains of SMARCA2 (BRM) and SMARCA4 (BRG1), which
are the catalytic ATPase subunits of the BAF complex, as well as the fifth bromodomain of
PBRM1 (BAF180).[1] By inhibiting these bromodomains, GNE-064 disrupts the interaction of
the BAF complex with acetylated histones, thereby modulating gene expression. These notes
provide detailed protocols for utilizing GNE-064 in cell-based assays to probe its effects on cell
viability, target engagement, and downstream signaling pathways.

Data Summary

The following table summarizes the key quantitative data for GNE-064.
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Parameter Value Target(s)

ICs0 (NM) 8 SMARCA2 Bromodomain
12 SMARCA4 Bromodomain

25 PBRM1 Bromodomain 5

In a cellular assay measuring
Cellular ICso (nM) 150 displacement of a fluorescent

probe

Signaling Pathway

GNE-064 targets the bromodomains of key components of the SWI/SNF chromatin remodeling
complex, specifically SMARCAZ2/4 and PBRML1. This inhibition prevents the "reading" of
acetylated lysine residues on histone tails, which is a crucial step for the complex to bind to
chromatin and remodel its structure. This disruption of chromatin remodeling ultimately leads to
changes in gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for GNE-064 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929345#gne-064-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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